Cas no 2228287-73-6 (4,4-difluoro-2-methoxybutanoic acid)

• Product Name: 4,4-difluoro-2-methoxybutanoic acid
• CAS No: 2228287-73-6
• MF: C₅H₈F₂O₃
• MW: 154.112029075623
• CID: 6518825
• PubChem ID: 165630365
• Update Time: 2025-06-08

4,4-difluoro-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-methoxybutanoic acid
• Butanoic acid, 4,4-difluoro-2-methoxy-

• Inchi： 1S/C5H8F2O3/c1-10-3(5(8)9)2-4(6)7/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： URQWOBQMBQFIGO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC)CC(F)F

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 232.6±40.0 °C(Predicted)
• pka: 3.05±0.10(Predicted)

Additional information on 4,4-difluoro-2-methoxybutanoic acid

Recent Advances in the Application of 4,4-Difluoro-2-methoxybutanoic Acid (CAS: 2228287-73-6) in Chemical Biology and Pharmaceutical Research

The compound 4,4-difluoro-2-methoxybutanoic acid (CAS: 2228287-73-6) has recently emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Its unique structural features, including the difluoromethyl and methoxy groups, make it a versatile building block for drug discovery and chemical biology applications. Recent studies have highlighted its potential in the development of novel enzyme inhibitors, prodrugs, and fluorinated analogs of natural products.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4,4-difluoro-2-methoxybutanoic acid in the synthesis of potent histone deacetylase (HDAC) inhibitors. The researchers utilized this compound as a key intermediate to introduce fluorine atoms at strategic positions, resulting in improved metabolic stability and target binding affinity. The study reported IC50 values in the low nanomolar range for several synthesized analogs, with enhanced selectivity for HDAC6 isoform.

In the field of prodrug development, a recent patent application (WO2023056421) describes the use of 4,4-difluoro-2-methoxybutanoic acid as a promoiety for masking phenolic hydroxyl groups. The fluorine atoms were found to significantly influence the hydrolysis kinetics of the prodrugs, allowing for controlled release of active pharmaceutical ingredients in physiological conditions. This approach has shown promise in improving the oral bioavailability of several challenging drug candidates.

Structural studies using X-ray crystallography and NMR spectroscopy have provided insights into the conformational preferences of 4,4-difluoro-2-methoxybutanoic acid and its derivatives. The gauche effect between the fluorine atoms and the methoxy group creates a preferred conformation that influences molecular recognition properties. These findings, published in ACS Omega (2024), have important implications for rational drug design using this scaffold.

Recent synthetic methodology developments have expanded access to 4,4-difluoro-2-methoxybutanoic acid derivatives. A 2024 Organic Letters publication describes an efficient asymmetric synthesis route using chiral auxiliaries, achieving enantiomeric excesses >98%. This advancement enables the preparation of optically pure compounds for biological evaluation, addressing previous challenges in stereocontrol during fluorination steps.

In pharmaceutical formulation research, the physicochemical properties of 4,4-difluoro-2-methoxybutanoic acid have been systematically characterized. Studies reported in Molecular Pharmaceutics (2023) demonstrate its favorable solubility profile and stability across physiological pH ranges, making it suitable for various dosage form development. The compound's logP value of 1.2 suggests balanced lipophilicity for membrane permeability while maintaining sufficient aqueous solubility.

Ongoing research is exploring the application of 4,4-difluoro-2-methoxybutanoic acid in PROTAC (proteolysis targeting chimera) design. Preliminary results presented at the 2024 ACS Spring Meeting indicate that incorporation of this moiety can optimize linker properties, influencing ternary complex formation and degradation efficiency. These findings may open new avenues for targeted protein degradation therapeutics.

In conclusion, 4,4-difluoro-2-methoxybutanoic acid (CAS: 2228287-73-6) has demonstrated significant potential across multiple areas of pharmaceutical research. Its unique structural features continue to inspire innovative applications in drug discovery and chemical biology. Future research directions may focus on expanding its utility in covalent inhibitor design and as a versatile handle for bioconjugation strategies.